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Compound of Interest

Compound Name: BDP FL-PEG4-TCO

Cat. No.: B15541584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

conjugation of proteins with BDP FL-PEG4-TCO, a fluorescent labeling reagent. This

document is intended to guide researchers in the life sciences, particularly those involved in

drug development and cellular imaging, through the effective use of this versatile

bioconjugation tool.

Introduction
BDP FL-PEG4-TCO is a heterobifunctional molecule designed for advanced bioconjugation

applications.[1] It comprises three key components: a bright and photostable BODIPY™ FL

(BDP FL) fluorophore, a hydrophilic tetraethylene glycol (PEG4) spacer, and a reactive trans-

cyclooctene (TCO) group.[1][2][3] The BDP FL dye offers excellent spectral properties for

fluorescence-based detection, while the PEG4 linker enhances water solubility and minimizes

steric hindrance.[1][3][4] The TCO moiety facilitates highly specific and efficient covalent

labeling of molecules containing a tetrazine group through a bioorthogonal "click chemistry"

reaction known as the inverse-electron-demand Diels-Alder (IEDDA) cycloaddition.[2][3][5] This

reaction is exceptionally fast and proceeds under mild, physiological conditions without the

need for a cytotoxic copper catalyst, making it ideal for labeling biomolecules in complex

biological environments, including living cells.[2][5]
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Physicochemical and Spectral Properties of BDP
FL-PEG4-TCO
The key properties of BDP FL-PEG4-TCO are summarized in the table below, providing

essential data for designing and interpreting fluorescence-based experiments.

Property Value

Excitation Maximum (λex) ~503 nm[2]

Emission Maximum (λem) ~509 nm[2]

Molar Extinction Coefficient (ε) >80,000 M⁻¹cm⁻¹[2][4]

Fluorescence Quantum Yield (Φ) >0.9[2][4]

Molecular Formula C₃₃H₄₉BF₂N₄O₇[2][6]

Molecular Weight 662.57 g/mol [2][6]

Solubility
Soluble in DMSO, DMF, and DCM; low solubility

in water.[1][2]

Storage Store at -20°C, protected from light.[1]

Reaction Mechanism: TCO-Tetrazine Ligation
The conjugation of BDP FL-PEG4-TCO to a tetrazine-modified protein occurs via an inverse-

electron-demand Diels-Alder [4+2] cycloaddition.[5] In this reaction, the electron-deficient

tetrazine acts as the diene and the strained trans-cyclooctene (TCO) serves as the dienophile.

The initial cycloaddition is followed by a retro-Diels-Alder reaction that releases nitrogen gas,

resulting in a stable dihydropyridazine linkage.[5] This reaction is characterized by its

exceptionally fast kinetics, with second-order rate constants reported to be as high as 10⁶

M⁻¹s⁻¹.[7]
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Start: Protein of Interest

Stage 1: Tetrazine Functionalization

Prepare 10 mM Tetrazine-NHS Ester in DMSO

Incubate Protein with 10-20x molar excess of Tetrazine-NHS Ester
(30-60 min, RT)

Purify using Desalting Column

Stage 2: BDP FL-PEG4-TCO Ligation

Prepare 1-10 mM BDP FL-PEG4-TCO in DMSO

Incubate Tetrazine-Protein with 1.5-5x molar excess of BDP FL-PEG4-TCO
(1-2 hours, RT, protected from light)

Purify using Desalting Column/Dialysis

Characterization (e.g., Degree of Labeling)

End: BDP FL-Conjugated Protein
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PROTAC
(with BDP FL-PEG4-TCO linker)
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Target Protein E3 Ubiquitin Ligase

Ubiquitination of Target Protein

[E1, E2 enzymes]

PROTAC Recycling

26S Proteasome

Degradation of Target Protein

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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